Cas no 1698278-54-4 (tert-butyl 1-(pyridin-4-yl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxylate)

• Product Name: tert-butyl 1-(pyridin-4-yl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxylate
• CAS No: 1698278-54-4
• MF: C₁₇H₂₁N₃O₂
• MW: 299.367543935776
• CID: 6512092
• PubChem ID: 103098266
• Update Time: 2025-05-25

tert-butyl 1-(pyridin-4-yl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 1-(pyridin-4-yl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxylate
• 1698278-54-4
• EN300-1603783
• tert-butyl 1-(pyridin-4-yl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxylate
• Tert-butyl 1-pyridin-4-yl-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carboxylate

• Inchi： 1S/C17H21N3O2/c1-17(2,3)22-16(21)20-12-11-19-10-4-5-14(19)15(20)13-6-8-18-9-7-13/h4-10,15H,11-12H2,1-3H3
• InChI Key： YWSHFQWADVKSFA-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN2C=CC=C2C1C1C=CN=CC=1)=O

Computed Properties

• Exact Mass: 299.16337692g/mol
• Monoisotopic Mass: 299.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 47.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on tert-butyl 1-(pyridin-4-yl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxylate

tert-butyl 1-(pyridin-4-yl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxylate: A Comprehensive Overview

The compound with CAS No. 1698278-54-4, commonly referred to as tert-butyl 1-(pyridin-4-yl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxylate, has garnered significant attention in the field of organic chemistry due to its unique structural features and potential applications in drug discovery and materials science. This compound is a derivative of pyrrolopyrazine, a heterocyclic structure known for its versatility in chemical synthesis and biological activity.

Pyrrolo[1,2-a]pyrazine is a bicyclic structure consisting of a pyrrole ring fused with a pyrazine ring. The substitution pattern of this compound plays a crucial role in determining its chemical reactivity and biological properties. In the case of tert-butyl 1-(pyridin-4-yl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxylate, the pyridin-4-yl group attached at position 1 introduces electron-withdrawing effects, which can influence the electronic properties of the molecule. Additionally, the tert-butyl ester group at position 2 provides steric bulk and enhances the molecule's stability.

Recent studies have highlighted the importance of tert-butyl 1-(pyridin-4-yl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxylate in medicinal chemistry. Researchers have explored its potential as a lead compound for developing novel therapeutics targeting various diseases. For instance, its ability to modulate key cellular pathways has been investigated in the context of cancer treatment and neurodegenerative disorders.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyrrolopyrazine core. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the synthesis pathway. These methods not only enhance yield but also improve the overall efficiency of the process.

In terms of applications, tert-butyl 1-(pyridin-4-yl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxylate has shown promise in materials science as well. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have explored its potential as a component in light-emitting diodes (LEDs) and solar cells due to its ability to absorb and emit light efficiently.

Moreover, recent advancements in computational chemistry have enabled detailed studies of the molecular properties of this compound. Density functional theory (DFT) calculations have provided insights into its electronic structure and reactivity patterns. These studies have revealed that the compound exhibits significant π-conjugation across its bicyclic system, which contributes to its photoluminescent properties.

In conclusion,tert-butyl 1-(pyridin-4-yl)-1H,2H,3H,4H-pyrrolo[1,a]pyrazine-2-carboxydate stands out as a versatile compound with wide-ranging applications in both medicinal and materials chemistry. Its unique structural features and promising biological activity make it an attractive target for further research and development.